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Compound of Interest

Compound Name: 1-Butoxyethane-1-peroxol

Cat. No.: B15449997 Get Quote

Disclaimer: The chemical name "1-Butoxyethane-1-peroxol" does not correspond to a

commonly recognized chemical substance. It is presumed to be an organic peroxide, and the

following guidance is based on the general hazards associated with this class of compounds

and related substances like 2-Butoxyethanol. Organic peroxides are a class of compounds with

unusual stability problems, making them among the most hazardous substances handled in

laboratories.[1]

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for handling organic peroxides, with the

assumption that "1-Butoxyethane-1-peroxol" falls into this category. Researchers, scientists,

and drug development professionals should always consult the specific Safety Data Sheet

(SDS) for any chemical before handling.

Hazard Identification and Risk Assessment
Organic peroxides are highly reactive and can be sensitive to heat, friction, impact, and light.[1]

They are also often flammable and can undergo rapid and violent decomposition.[2] Key

hazards include:

Explosion Hazard: Organic peroxides are low-powered explosives and can be particularly

hazardous due to their sensitivity to accidental ignition.[1] Peroxides can detonate with

minimal friction, shock, or heat.[3]

Fire Hazard: This class of compounds is highly flammable.[1]
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Health Hazards: They can be irritating to the eyes, skin, and respiratory tract.[1] Vapors may

cause drowsiness and dizziness, and repeated skin exposure can lead to dryness or

cracking.[1]

Personal Protective Equipment (PPE)
When handling organic peroxides, it is crucial to use appropriate personal protective equipment

to minimize exposure and ensure safety.[4] The following PPE is recommended:

PPE Category Recommended Equipment

Eye and Face Protection

Chemical safety goggles should always be

worn.[5] In situations with a potential for

splashes, a face shield worn over safety

goggles is required.[1][5]

Skin Protection

- Gloves: Wear chemical-resistant gloves.[4]

Nitrile gloves (minimum 4mil thickness) are

generally suitable for incidental contact.[1] For

prolonged contact or larger quantities, heavier-

duty gloves should be worn.[1] - Lab Coat: A

flame-resistant lab coat is recommended.[3] -

Body Protection: Long pants and closed-toe

shoes are mandatory.[1] For tasks with a higher

risk of splashes, additional protective clothing

like an apron or oversleeves may be necessary.

[1]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to

prevent inhalation of vapors.[3] If engineering

controls are insufficient, a written respiratory

protection program should be in place, and

appropriate respirators must be used.[5]

Operational Plan
A clear and concise operational plan is essential for the safe handling of organic peroxides.
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1. Procurement and Storage:

Purchase only the minimum quantity of peroxide required for your work.[4]

Store in a cool, dark, and well-ventilated area, away from heat sources, direct sunlight, and

incompatible materials such as strong acids, bases, and metals.[3][4]

Keep the chemical in its original, tightly sealed container.[4]

Label containers with the date received and the date opened.[3]

2. Handling and Use:

All handling of organic peroxides should be performed by trained personnel.[4]

Work in a chemical fume hood to minimize inhalation exposure.[3]

Use non-sparking tools and avoid friction or impact.[4]

Never return unused peroxide to its original container to prevent contamination.[4]

Eating, drinking, and smoking are strictly prohibited in the handling area.[4]

3. Spill Management:

In case of a spill, immediately alert others in the area.

Absorb the spilled material with an inert absorbent like vermiculite.[4]

The contaminated absorbent should be wetted with water before being collected with non-

sparking tools into a designated waste container.[4]

Clean the spill area with water and a surfactant.[4]

Disposal Plan
Proper disposal of organic peroxide waste is critical to prevent accidents.
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Waste Collection: Organic peroxide waste must be collected as hazardous waste and should

not be mixed with other waste materials.[1][6]

Unused Product: Unused or expired organic peroxides are considered hazardous waste and

must be disposed of by authorized facilities.[6][7]

Contaminated Materials: All materials contaminated with organic peroxides, such as gloves,

absorbent pads, and empty containers, must be treated as hazardous waste.

Disposal Method: A common method for disposing of small quantities of liquid organic

peroxides is dilution with a suitable solvent (like fuel oil #2) to less than 1% active oxygen,

followed by incineration by a licensed hazardous waste disposal facility.[6][7][8] Solid organic

peroxides are typically incinerated "as is" or as a "water-wet" slurry.[7][8] Always comply with

federal, state, and local regulations for hazardous waste disposal.[7][8]

Quantitative Data for a Related Compound: 2-
Butoxyethanol
As no specific data exists for "1-Butoxyethane-1-peroxol," the following table provides

occupational exposure limits for 2-Butoxyethanol, a related compound.

Organization
Exposure Limit (8-hour Time-Weighted
Average)

OSHA (Permissible Exposure Limit - PEL) 50 ppm[9][10]

ACGIH (Threshold Limit Value - TLV) 20 ppm[10]

NIOSH (Recommended Exposure Limit - REL) 5 ppm[9][10]

Cal/OSHA (Permissible Exposure Limit - PEL) 20 ppm[11]

Experimental Protocols & Methodologies
Detailed experimental protocols should be developed on a case-by-case basis, taking into

account the specific reactions and quantities of materials being used. A thorough hazard

analysis should be conducted for each new experiment involving organic peroxides.
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Caption: Workflow for the safe handling of organic peroxides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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